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Compound of Interest

Compound Name: Chromium(III) acetate

Cat. No.: B085849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of chromium(III) acetate, covering its chemical

identity, structure, properties, synthesis protocols, and key applications. The information is

tailored for professionals in research, scientific, and drug development fields, with a focus on

delivering precise, technical data and methodologies.

Chemical Identity and Structure
Chromium(III) acetate, often referred to as chromic acetate, is a coordination compound with

the Chemical Abstracts Service (CAS) number 1066-30-4.[1][2][3][4][5][6][7] While the simple

formula is commonly written as Cr(CH₃CO₂)₃, the compound typically exists as a more

complex, basic salt.[3][8]

The most well-characterized form is basic chromium(III) acetate, which features a trinuclear

cation with the formula [Cr₃O(O₂CCH₃)₆(OH₂)₃]⁺.[9] This structure consists of three octahedral

chromium(III) centers. These centers are linked by a central, triply bridging oxo ligand and six

bridging acetate ligands.[9] Three water molecules act as terminal ligands, completing the

coordination sphere of each chromium ion.[9] This same structural motif is also found in basic

acetates of iron(III) and manganese(III).[9] The anhydrous, simple salt Cr(CH₃CO₂)₃ is not well-

documented.[9]

Structure of the [Cr₃O(O₂CCH₃)₆(OH₂)₃]⁺ cation.
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Physicochemical Properties
Chromium(III) acetate is typically a grayish-green or bluish-green powder.[1][10] It is soluble in

water and stable under recommended storage conditions.[4][10] Key quantitative properties are

summarized in the table below.

Property Value Reference(s)

CAS Number 1066-30-4 [1][3]

Molecular Formula C₆H₉CrO₆ [3][10]

Molecular Weight 229.13 g/mol [5][10]

Appearance
Grayish-green to bluish-green

powder
[1][10]

Melting Point >400 °C [1][10]

Solubility in Water 675 g/L at 20 °C [10]

Odor Odorless [1][10]

pH
Trivalent chromium

compounds are amphoteric
[1][10]

LD50 (Oral, Rat) 2365 mg/kg [5][7]

Experimental Protocols
A. Synthesis from Potassium Dichromate

A traditional and reliable method for synthesizing chromium(III) acetate involves the reduction

of a chromium(VI) source followed by precipitation and reaction with acetic acid.[11]

Methodology:

Reduction of Cr(VI): Dissolve 25 g of potassium dichromate (K₂Cr₂O₇) in 500 mL of water.

Bubble sulfur dioxide (SO₂) gas through the solution until the color changes to a pure green,

indicating the complete reduction of Cr(VI) to Cr(III). Alternatively, add the chromium(VI)
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compound to a mixture of 420 mL of water and 80 mL of concentrated hydrochloric acid,

followed by the addition of 35 mL of ethyl alcohol to act as the reducing agent.[11]

Removal of Excess Reagents: Boil the resulting green solution to remove any excess SO₂

or, if alcohol was used, to remove excess ethanol and acetaldehyde.[11]

Precipitation of Hydroxide: Heat the solution of the chromic salt to boiling. While stirring

continuously, slowly add concentrated ammonia water (approx. 40 mL) until the solution is

slightly basic. This will precipitate chromium(III) hydroxide, Cr(OH)₃. Avoid a large excess of

ammonia.[11]

Isolation and Washing: Filter the precipitated chromium(III) hydroxide using a Büchner funnel

and wash it thoroughly with three 100 mL portions of boiling water to remove impurities.[11]

Formation of Acetate: Transfer the moist Cr(OH)₃ precipitate to an evaporating dish and

dissolve it in approximately 100 mL of glacial acetic acid.[11]

Crystallization: Evaporate the solution in a fume hood almost to dryness over a small flame,

stirring frequently. The resulting crystals are then dried in a desiccator.[11]
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Synthesis Workflow

Dissolve K₂Cr₂O₇ in H₂O

Reduce Cr(VI) to Cr(III)
(with SO₂ or EtOH/HCl)

Step 1

Boil to Remove
Excess Reductant

Step 2

Precipitate Cr(OH)₃
(add NH₄OH)

Step 3

Filter and Wash
Cr(OH)₃ Precipitate

Step 4

Dissolve Cr(OH)₃
in Glacial Acetic Acid

Step 5

Evaporate and Crystallize
Chromium(III) Acetate

Step 6

Click to download full resolution via product page

Workflow for the synthesis of Chromium(III) Acetate.
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B. Synthesis from Chromium Oxide

An alternative industrial method utilizes chromium oxide as the starting material.

Methodology:

Reaction Setup: Add acetic acid, chromium oxide, an initiator, and water to a reaction kettle

in a molar ratio of 2:30:(0.5-0.65):(0.4-1), respectively.[12]

Reaction: Heat the mixture to 70-80 °C while stirring. Maintain the reaction for 6 hours.[12]

Crystallization: Stop heating to allow the chromium acetate to crystallize from the solution.

[12]

Isolation: Separate the resulting crystals via centrifugation or filtration.[12]

Drying: Dry the product in a ventilated oven to obtain the final chromium(III) acetate
product.[12]

Applications in Research and Industry
Chromium(III) acetate is a versatile compound with numerous applications stemming from its

coordination chemistry.

Textile Industry: It serves as an effective mordant, a substance that helps dyes adhere

permanently to textile fibers. This improves the color fastness of fabrics, making them

resistant to fading from washing and light exposure.[13]

Leather Tanning: In the leather industry, it is used as a tanning agent. It cross-links the

collagen fibers in animal hides, stabilizing the protein structure and converting the raw hide

into durable, flexible leather.[10][13]

Catalysis: It functions as a catalyst in various organic reactions, including the polymerization

of olefins and as an oxidation catalyst.[1][10]

Polymer Chemistry: It is used as a cross-linking agent or curing agent for acrylamide and

other polymers.[6][10]
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Photography: The compound is used to harden photographic emulsions.[10]

Biological Role and Signaling Pathway Involvement
Recent research has identified chromium(III) acetate as an inhibitor of AMP-activated protein

kinase (AMPK), a key enzyme in cellular energy homeostasis.

By inhibiting the phosphorylation of AMPK, chromium(III) acetate can promote lipogenesis (fat

synthesis).[5][7] Studies in bovine intramuscular and subcutaneous adipocytes have shown

that chromium(III) acetate treatment (at concentrations around 10 μM) upregulates the mRNA

levels of adipogenic transcription factors such as C/EBPβ and PPARγ.[7] This makes it a

valuable tool for researchers studying metabolic pathways and adipogenesis.

Chromium(III) Acetate
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Inhibition of AMPK signaling by Chromium(III) Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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